Cas no 2228091-27-6 (methyl 2-amino-2-(5-cyanothiophen-2-yl)acetate)

• Product Name: methyl 2-amino-2-(5-cyanothiophen-2-yl)acetate
• CAS No: 2228091-27-6
• MF: C₈H₈N₂O₂S
• MW: 196.226320266724
• CID: 6283633
• PubChem ID: 165761753
• Update Time: 2025-05-23

methyl 2-amino-2-(5-cyanothiophen-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(5-cyanothiophen-2-yl)acetate
• EN300-2001220
• 2228091-27-6

• Inchi： 1S/C8H8N2O2S/c1-12-8(11)7(10)6-3-2-5(4-9)13-6/h2-3,7H,10H2,1H3
• InChI Key： QEFANAFZAIQDHG-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1C(C(=O)OC)N

Computed Properties

• Exact Mass: 196.03064868g/mol
• Monoisotopic Mass: 196.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 104Ų

Additional information on methyl 2-amino-2-(5-cyanothiophen-2-yl)acetate

Methyl 2-Amino-2-(5-Cyanothiophen-2-Yl)Acetate: A Comprehensive Overview

Methyl 2-amino-2-(5-cyanothiophen-2-yl)acetate, identified by the CAS number 118091-27-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug development, electronic materials, and advanced chemical synthesis. In this article, we delve into the latest research findings, structural insights, and practical applications of this compound.

The molecular structure of methyl 2-amino-2-(5-cyanothiophen-2-yl)acetate is characterized by a thiophene ring substituted with a cyano group at the 5-position and an amino-acetate moiety at the 2-position. This arrangement imparts the compound with unique electronic properties, making it a valuable building block in organic synthesis. Recent studies have highlighted its role in the development of novel materials for optoelectronic devices, where its conjugated system contributes to enhanced charge transport properties.

One of the most promising applications of methyl 2-amino-2-(5-cyanothiophen-2-yl)acetate lies in its use as an intermediate in pharmaceutical chemistry. Researchers have explored its potential as a precursor for bioactive compounds, particularly in the design of anti-inflammatory and anticancer agents. The presence of the amino group and cyano substituent provides opportunities for further functionalization, enabling the creation of molecules with tailored biological activities.

In terms of synthesis, recent advancements have focused on developing efficient and environmentally friendly methods to produce methyl 2-amino-2-(5-cyanothiophen-2-yl)acetate. Green chemistry approaches, such as catalytic asymmetric synthesis and microwave-assisted reactions, have been employed to optimize yield and reduce waste. These methods not only enhance the scalability of production but also align with current sustainability goals in the chemical industry.

The compound's stability under various conditions has also been a subject of recent investigations. Studies indicate that methyl 2-amino-2-(5-cyanothiophen-2-yl)acetate exhibits remarkable thermal stability, making it suitable for high-temperature applications in material science. Additionally, its resistance to photodegradation under UV light has been reported, further expanding its potential uses in light-sensitive systems.

From an environmental perspective, understanding the ecological impact of methyl 2-amino-2-(5-cyanothiophen- - -yl)acetate is crucial for its safe handling and disposal. Research has shown that it undergoes biodegradation under aerobic conditions, minimizing its environmental footprint when properly managed. This information is vital for industries considering its large-scale production or application.

In conclusion, methyl 2-amino-wbr--(5-cyanothiophen-wbr-- -yl)acetate stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future innovations within organic chemistry and materials science.